Cas no 122147-95-9 (4-Methylumbelliferyl Di-N-Acetyl-β-D-chitobiose Peracetate)

• Product Name: 4-Methylumbelliferyl Di-N-Acetyl-β-D-chitobiose Peracetate
• CAS No: 122147-95-9
• MF: C₃₆H₄₄N₂O₁₈
• MW: 792.73717212677
• CID: 1061020
• PubChem ID: 71750688
• Update Time: 2025-05-22

4-Methylumbelliferyl Di-N-Acetyl-β-D-chitobiose Peracetate Chemical and Physical Properties

Names and Identifiers

• 4-Methylumbelliferyl Di-N-Acetyl-β-D-chitobiose Peracetate
• [(2R,3S,4R,5R,6S)-5-acetamido-3-[(2S,3R,4R,5S,6R)-3-acetamido-4,5-diacetyloxy-6-(acetyloxymethyl)oxan-2-yl]oxy-4-acetyloxy-6-(4-methyl-2-oxochromen-7-yl)oxyoxan-2-yl]methyl acetate
• 4-Methylumbelliferyl
• 4-METHYLUMBELLIFERYL B-D-CHITOBIOSE PERACETATE
• 4-Methylumbelliferyl β-D-Chitobiose Peracetate
• 4-Methylumbelliferyl Di-N-Acetyl-
• A-D-chitobiose Peracetate
• 4-Methylumbelliferyl -D-Chitobiose Peracetate
• 4-Methylumbelliferyl-b-D-cellobiose heptaacetate
• 7-(β-Cellobiosyloxy)-4-Methyl-couMarin Heptaacetate
• 4-Mu-chitobiose Peracetate, [(4-Methylumbelliferyl)-3,6,O,O-diacetyl}-N-acetylglucosamine]-4,1-(3,4,6-O,O,O-triacetyl)-N-acetylglucosamine
• 122147-95-9
• DTXSID70858116
• 4-METHYLUMBELLIFERYL DI-N-ACETYL-BETA-D-CHITOBIOSE PERACETATE
• 4-Methylumbelliferyl b-D-chitobiose heptaacetate
• 4-Methyl-2-oxo-2H-1-benzopyran-7-yl 2-acetamido-4-O-(2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-beta-D-glucopyranosyl)-3,6-di-O-acetyl-2-deoxy-beta-D-glucopyranoside
• 55900-34-0

• Inchi： 1S/C36H44N2O18/c1-15-11-28(46)53-25-12-23(9-10-24(15)25)52-35-29(37-16(2)39)34(51-22(8)45)32(27(54-35)14-48-19(5)42)56-36-30(38-17(3)40)33(50-21(7)44)31(49-20(6)43)26(55-36)13-47-18(4)41/h9-12,26-27,29-36H,13-14H2,1-8H3,(H,37,39)(H,38,40)/t26-,27-,29-,30-,31-,32-,33-,34-,35-,36+/m1/s1
• InChI Key： OZQAXINUAWYDOY-KFWYJRSWSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](COC(C)=O)O1)OC(C)=O)OC(C)=O)NC(C)=O)[C@@H]1[C@@H](COC(C)=O)O[C@H]([C@@H]([C@H]1OC(C)=O)NC(C)=O)OC1=CC=C2C(C)=CC(=O)OC2=C1

Computed Properties

• Exact Mass: 792.25900
• Monoisotopic Mass: 792.25891256g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 56
• Rotatable Bond Count: 18
• Complexity: 1550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 253Ų

Experimental Properties

• PSA: 263.81000
• LogP: 1.92650

Additional information on 4-Methylumbelliferyl Di-N-Acetyl-β-D-chitobiose Peracetate

4-Methylumbelliferyl Di-N-Acetyl-β-D-Chitobiose Peracetate: A Comprehensive Overview

4-Methylumbelliferyl Di-N-Acetyl-β-D-Chitobiose Peracetate, also known by its CAS number 122147-95-9, is a highly specialized compound that has garnered significant attention in the fields of biochemistry, pharmacology, and material science. This compound is a derivative of chitin, a naturally occurring polymer found in the exoskeletons of crustaceans and insects. Its unique structure and functional groups make it an invaluable tool in various research and industrial applications.

The name 4-Methylumbelliferyl Di-N-Acetyl-β-D-Chitobiose Peracetate itself provides insight into its chemical composition. The term "4-Methylumbelliferyl" refers to the umbelliferone moiety, which is a fluorescent marker widely used in analytical chemistry. The "Di-N-Acetyl" portion indicates the presence of two acetyl groups attached to the nitrogen atoms, while "β-D-Chitobiose" signifies the chitobiose backbone, a disaccharide derived from chitin. The "Peracetate" suffix highlights the presence of acetate groups on the hydroxyls of the sugar units, enhancing its stability and solubility.

Recent studies have demonstrated that this compound plays a pivotal role in understanding carbohydrate recognition and enzymatic activity. Its fluorescent properties make it an ideal substrate for studying glycosidases, enzymes that catalyze the breakdown of glycosidic bonds. Researchers have utilized 4-Methylumbelliferyl Di-N-Acetyl-β-D-Chitobiose Peracetate to investigate the catalytic mechanisms of these enzymes, providing valuable insights into their structure-function relationships.

In addition to its role in enzymology, this compound has found applications in drug delivery systems. The acetylation of chitobiose enhances its biocompatibility and reduces immunogenicity, making it a promising candidate for targeted drug delivery. Recent advancements in nanotechnology have leveraged this compound to develop biodegradable nanoparticles capable of encapsulating therapeutic agents. These nanoparticles exhibit excellent stability in physiological conditions and can be functionalized to target specific tissues or cells.

The synthesis of 4-Methylumbelliferyl Di-N-Acetyl-β-D-Chitobiose Peracetate involves a multi-step process that combines organic chemistry and enzymatic catalysis. The use of recombinant enzymes has significantly improved the yield and purity of this compound, making it more accessible for large-scale production. Innovations in green chemistry have also been applied to reduce the environmental impact of its synthesis, aligning with global sustainability goals.

Beyond its scientific applications, this compound has sparked interest in the food industry as a potential stabilizer and thickening agent. Its ability to form strong hydrogen bonds with water molecules contributes to its viscoelastic properties, which are desirable in food formulations. Preliminary studies suggest that it could serve as a natural alternative to synthetic additives, meeting consumer demand for cleaner label products.

In conclusion, 4-Methylumbelliferyl Di-N-Acetyl-β-D-Chitobiose Peracetate is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in future innovations. As research continues to uncover new potentials for this compound, its impact on science and industry is expected to grow exponentially.